![molecular formula C7H6N2O B1273075 1,2-Benzisoxazol-3-amine CAS No. 36216-80-5](/img/structure/B1273075.png)
1,2-Benzisoxazol-3-amine
Overview
Description
1,2-Benzisoxazol-3-amine (BISA) is an organic compound belonging to the benzisoxazole family of heterocyclic compounds. It is a colorless, odorless, crystalline solid with a melting point of 125-127 °C. BISA is a versatile compound that has a wide range of applications in the fields of chemistry, biology, and medicine.
Scientific Research Applications
Synthesis of Chiral Primary Amines
1,2-Benzisoxazole is utilized as an electrophilic primary amine source in the catalytic installation of the amino group across alkenes and alkynes. This method is instrumental in synthesizing a broad range of chiral primary amines, including pharmaceutical agents like the antiretroviral drug maraviroc (Guo, Yang, & Buchwald, 2018).
Antimicrobial Activities
A series of 3-substituted-2,1-benzisoxazoles have shown promising antimicrobial activities. These compounds, synthesized by various methods, demonstrate significant antiplasmodial activity against a chloroquine-resistant strain of Plasmodium falciparum and show antimicrobial activity against bacterial and fungal strains (Chaker et al., 2017).
Microwave-promoted Synthesis
1,2-Benzisoxazole derivatives are synthesized efficiently using microwave-promoted nucleophilic aromatic substitution. This process yields 3-amino-1,2-benzisoxazoles in good-to-high yields, showcasing an efficient pathway for developing substituted benzisoxazoles (Smith, Le, Jones, & Deadman, 2010).
Production of Secondary Amines
Benzisoxazoles react under mild conditions to produce secondary amines, playing a significant role in the synthesis of various pharmaceutical and chemical products (Searcey, Grewal, Madeo, & Tsoungas, 2003).
Pharmaceutical Applications
1,2-Benzisoxazole derivatives are renowned for their high therapeutic properties, leading to their extensive use in synthesizing chemotherapeutic agents. These derivatives are synthesized through various methods, including base-catalyzed cyclization of o-hydroxy ketoximes (Shastri, 2016).
Kemp Elimination Studies
Kemp elimination, involving 1,2-benzisoxazole, has been used to study ionic liquids' properties. This reaction provides insights into the interactions between reactants and ionic liquids, indicating the significant role of amine structure in reaction rates (D’Anna, La Marca, & Noto, 2008).
Exploration of Benzisoxazole Intermediates
The synthesis and reactivity of various 1,2-benzisoxazole derivatives have been extensively studied, with applications in producing pharmacologically relevant compounds (Roman, Comǎniţǎ, & Comanita, 2002).
Photochemistry and Fragmentation Studies
Studies on the photochemistry and fragmentation of benzisoxazole derivatives offer valuable insights into their reactivity and potential applications in organic synthesis and pharmacology (Nunes, Pinto, Reva, & Fausto, 2016).
Protonation and Deprotonation Enthalpies
Theoretical studies on the protonation and deprotonation enthalpies of benzisoxazole derivatives provide essential information for understanding their interactions with water molecules, which is crucial for drug design applications (Kabanda & Ebenso, 2013).
Mechanism of Action
Target of Action
1,2-Benzisoxazol-3-amine is a benzisoxazole derivative . Benzisoxazole derivatives have been found to exhibit a wide range of biological activities, including anti-glycation, anticancer, antibacterial, anti-inflammatory, and antipsychotic effects . The 1,2-benzisoxazole-embedded drug molecules such as risperidone and zonisamide are known for their anticonvulsant actions .
Mode of Action
Benzisoxazole derivatives have been found to interact with various targets, leading to their diverse biological activities . For instance, some benzisoxazole derivatives have been found to have high efficacy for 5-HT2A and D2 receptors .
Biochemical Pathways
Benzisoxazole derivatives are known to affect a variety of biochemical pathways due to their diverse biological activities . For instance, some benzisoxazole derivatives have been found to inhibit caspase-7 activity, which plays a crucial role in apoptosis .
Pharmacokinetics
It has been noted that the presence of fluorine functionalization in benzisoxazole derivatives can significantly affect drug capacity, related to the clearance of the drug, distribution of the drug, and intensity of drug metabolism .
Result of Action
Benzisoxazole derivatives are known to have a wide range of biological effects, including anti-glycation, anticancer, antibacterial, anti-inflammatory, and antipsychotic effects . For instance, some benzisoxazole derivatives have been found to inhibit caspase-7 activity, which could lead to the inhibition of apoptosis .
Action Environment
It is known that the biological activity of benzisoxazole derivatives can be influenced by various factors, including the presence of other compounds and the specific conditions of the biological environment .
Safety and Hazards
Future Directions
Benzisoxazole analogues are a privileged scaffold in biological chemistry and affirmed in the increased number of investigations on benzisoxazole-embedded pharmacological molecules . The increasing series of developments leading benzisoxazole-containing highly active molecules supports the hope that these scaffolds will become more promising drug candidates .
Biochemical Analysis
Biochemical Properties
1,2-Benzisoxazol-3-amine plays a significant role in biochemical reactions due to its interaction with various enzymes, proteins, and other biomolecules. It has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many drugs and endogenous compounds . These interactions often involve oxidation reactions, where this compound acts as a substrate, leading to the formation of hydroxylated metabolites. Additionally, this compound has shown potential in inhibiting certain enzymes, thereby affecting biochemical pathways and cellular functions .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound has been reported to affect the expression of genes involved in inflammatory responses, thereby exhibiting anti-inflammatory properties . Moreover, it can alter cellular metabolism by interacting with metabolic enzymes, leading to changes in metabolite levels and metabolic flux.
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can bind to enzyme active sites, leading to either inhibition or activation of the enzyme’s activity. For example, its interaction with cytochrome P450 enzymes results in the oxidation of the compound, forming reactive intermediates that can further interact with other cellular components . These interactions can lead to changes in gene expression, as the compound or its metabolites may act as signaling molecules or transcriptional regulators.
Temporal Effects in Laboratory Settings
The stability and degradation of this compound over time in laboratory settings are critical for understanding its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light or heat . Long-term exposure to this compound in in vitro or in vivo studies has revealed potential cumulative effects on cellular function, including sustained enzyme inhibition and altered gene expression patterns.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit therapeutic effects, such as anti-inflammatory or anticancer properties . At higher doses, toxic or adverse effects can occur, including hepatotoxicity and neurotoxicity. These threshold effects highlight the importance of dosage optimization in potential therapeutic applications.
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily mediated by cytochrome P450 enzymes . These pathways include phase I metabolic reactions, such as oxidation, which introduce hydrophilic groups into the compound, making it more soluble and easier to excrete. The compound’s metabolites can further participate in phase II reactions, such as conjugation with glucuronic acid, enhancing their excretion from the body .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions facilitate its localization to target sites, where it can exert its biochemical effects . The compound’s distribution is influenced by its physicochemical properties, such as solubility and molecular size, which determine its ability to cross cellular membranes and reach intracellular compartments.
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. It has been observed to localize in specific cellular compartments, such as the endoplasmic reticulum and mitochondria, where it can interact with enzymes and other biomolecules . Post-translational modifications, such as phosphorylation, may also play a role in directing the compound to particular subcellular locations, thereby influencing its biochemical activity.
Properties
IUPAC Name |
1,2-benzoxazol-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O/c8-7-5-3-1-2-4-6(5)10-9-7/h1-4H,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLMVYUBGWZWUGB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NO2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30381536 | |
Record name | 1,2-Benzisoxazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30381536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
36216-80-5 | |
Record name | 1,2-Benzisoxazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30381536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2-benzoxazol-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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